Cas no 1804890-19-4 (Methyl 2-cyano-5-iodo-4-methylbenzoate)

• Product Name: Methyl 2-cyano-5-iodo-4-methylbenzoate
• CAS No: 1804890-19-4
• MF: C₁₀H₈INO₂
• MW: 301.080494880676
• CID: 4951791
• Update Time: 2025-06-28

Methyl 2-cyano-5-iodo-4-methylbenzoate Chemical and Physical Properties

Names and Identifiers

• Methyl 2-cyano-5-iodo-4-methylbenzoate

• Inchi： 1S/C10H8INO2/c1-6-3-7(5-12)8(4-9(6)11)10(13)14-2/h3-4H,1-2H3
• InChI Key： XEWNQXVUVBJBOI-UHFFFAOYSA-N
• SMILES： IC1=CC(C(=O)OC)=C(C#N)C=C1C

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 271
• XLogP3: 2.5
• Topological Polar Surface Area: 50.1

Additional information on Methyl 2-cyano-5-iodo-4-methylbenzoate

Methyl 2-cyano-5-iodo-4-methylbenzoate (CAS No. 1804890-19-4): A Versatile Intermediate in Modern Pharmaceutical Synthesis

Methyl 2-cyano-5-iodo-4-methylbenzoate (CAS No. 1804890-19-4) is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry due to its versatile structural properties and reactivity. This compound, featuring a benzoate core with substituents including a cyano group, an iodine atom, and a methyl group, serves as a crucial intermediate in the synthesis of various biologically active molecules. Its unique functional groups make it an attractive building block for medicinal chemists exploring novel therapeutic agents.

The chemical structure of Methyl 2-cyano-5-iodo-4-methylbenzoate is characterized by a benzene ring substituted with a cyano group at the 2-position, an iodine atom at the 5-position, and a methyl group at the 4-position. This arrangement imparts distinct electronic and steric properties to the molecule, making it highly reactive in various organic transformations. The presence of the cyano group enhances its utility in nucleophilic addition reactions, while the iodine atom facilitates cross-coupling reactions such as Suzuki and Stille couplings, which are pivotal in constructing complex molecular architectures.

In recent years, Methyl 2-cyano-5-iodo-4-methylbenzoate has been extensively utilized in the development of pharmaceuticals targeting diverse therapeutic areas. One notable application lies in the synthesis of kinase inhibitors, which play a critical role in treating cancers and inflammatory diseases. The benzoate moiety is a common pharmacophore in kinase inhibitors due to its ability to interact with specific binding pockets on the enzyme surface. The cyano group further enhances binding affinity by forming hydrogen bonds or participating in π-stacking interactions with amino acid residues.

Moreover, researchers have explored the use of Methyl 2-cyano-5-iodo-4-methylbenzoate in designing antimicrobial agents. The iodine atom serves as a handle for further functionalization via palladium-catalyzed cross-coupling reactions, enabling the introduction of diverse substituents that can modulate antimicrobial activity. Recent studies have demonstrated its efficacy in generating novel compounds with enhanced activity against resistant bacterial strains. These findings highlight the compound's potential as a scaffold for developing next-generation antibiotics.

The compound's reactivity also makes it valuable in materials science applications. For instance, it has been employed in the synthesis of organic semiconductors and light-emitting diodes (OLEDs). The cyano and iodine substituents contribute to electron-withdrawing effects, which can influence charge transport properties. Researchers have leveraged these properties to develop high-performance materials for electronic devices, showcasing the broad utility of Methyl 2-cyano-5-iodo-4-methylbenzoate beyond pharmaceuticals.

Recent advancements in synthetic methodologies have further expanded the applications of Methyl 2-cyano-5-iodo-4-methylbenzoate. For example, transition-metal-catalyzed reactions have enabled efficient derivatization of this compound into more complex structures. Techniques such as Buchwald-Hartwig amination and Heck coupling have been particularly useful in introducing nitrogen-containing heterocycles, which are prevalent in bioactive molecules. These methods have streamlined the synthesis of drug candidates and advanced materials, underscoring the importance of this intermediate.

The industrial production of Methyl 2-cyano-5-iodo-4-methylbenzoate adheres to stringent quality control measures to ensure consistency and purity. Manufacturers employ advanced purification techniques such as recrystallization and column chromatography to isolate the compound from impurities. These processes are critical for maintaining high yields and ensuring that downstream applications are not compromised by contaminants.

In conclusion, Methyl 2-cyano-5-iodo-4-methylbenzoate (CAS No. 1804890-19-4) is a multifaceted compound with significant implications in pharmaceutical synthesis and materials science. Its unique structural features enable diverse chemical transformations, making it an indispensable tool for medicinal chemists and material scientists alike. As research continues to uncover new applications for this compound, its importance is expected to grow further, driving innovation across multiple scientific disciplines.